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Abstract Methyl 2-hydroxycyclohexanecarboxylate is a versatile 3-hydroxy ester that has garnered significant attention across multiple scientific di

\

(APIs) to serving as a novel scaffold in the flavor and fragrance industry. This whitepaper provides an in-depth technical analysis of its chemical prope
its primary synthetic pathways.

Chemical Identity and Quantitative Properties

Methyl 2-hydroxycyclohexanecarboxylate (Molecular Formula: C8H1403) is a derivative of cyclohexanecarboxylic acid wherein the carboxyl grou|
cyclohexane ring[1]. The bifunctional nature of this molecule—containing both a hydrogen-bond donor (hydroxyl) and an acceptor (ester)—dictates its

The compound exists as two primary diastereomers: the cis-isomer and the trans-isomer. The stereochemical orientation fundamentally alters the ma
conformation to minimize 1,3-diaxial steric strain, whereas the cis-isomer adopts an axial-equatorial conformation stabilized by intramolecular hydrog:

Table 1: Quantitative Chemical Properties

Property Value

IUPAC Name Methyl 2-hydroxycyclohexane-1-carboxylate
Molecular Formula C8H1403

Molecular Weight 158.19 g/mol

CAS Number (Unspecified Stereochemistry) 2236-11-5

CAS Number (Cis-isomer) 936-03-8

CAS Number (Trans-isomer) 936-04-9

Topological Polar Surface Area (TPSA) 46.5 A2

XLogP3 1.4

Olfactory Discovery: The Quest for Salicylate Analogues

Salicylates (such as benzyl, hexyl, and amyl salicylate) are ubiquitous in the fragrance industry, with thousands of metric tons consumed annually[8].
persistence of traditional salicylates has necessitated the discovery of safer, high-fidelity analogues[8].

In 2014, Jean-Marc Gaudin published a seminal study detailing the rational design of new odorants possessing salicylate notes[9]. Rather than relyin
dimensional structural similarity. They postulated that the spatial geometry of the intramolecular hydrogen bond between the phenol and ester groups

Methyl 2-hydroxycyclohexanecarboxylate was synthesized as a cis/trans (90:10) mixture and subjected to sensory characterization via GC-Olfactt
characterized by watery, floral, and subtle vanilla nuances, thereby validating the 3D structural hypothesis and establishing this scaffold as a viable cc
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Logical workflow for the rational discovery of salicylate odorant analogues.

Synthetic Methodologies and Mechanistic Causality

The synthesis of methyl 2-hydroxycyclohexanecarboxylate requires precise control over chemoselectivity and stereochemistry[10]. Below are two
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Primary synthetic routes to methyl 2-hydroxycyclohexanecarboxylate.

Protocol A: Chemoselective Reduction of Methyl 2-oxocyclohexanecarboxylate

Causality & Logic: To convert the -keto ester to a B-hydroxy ester, the reducing agent must selectively attack the ketone while ignoring the ester. Litr
groups to yield a diol. Sodium borohydride (NaBH4) is selected because it is a milder nucleophilic hydride source that selectively reduces the more el

Step-by-Step Procedure:

« Solvation: Dissolve 1.0 equivalent of methyl 2-oxocyclohexanecarboxylate in anhydrous methanol to achieve a 0.5 M concentration. Methanol acts
intermediate.

» Thermal Control: Submerge the reaction flask in an ice bath to reach 0 °C. Hydride reductions are exothermic; chilling prevents thermal runaway ai
» Hydride Addition: Add 0.5 equivalents of NaBH4 in small, controlled portions over 30 minutes[11]. Slow addition manages the evolution of hydroget

 In-Process Control (IPC): Stir the mixture for 2 hours, allowing it to slowly warm to room temperature. Monitor the reaction via GC-FID or TLC (Hex
the starting material peak is completely absent.

» Quenching: Carefully introduce saturated aqueous NH4CI. The mild acidity of NH4CI safely decomposes unreacted NaBH4 and hydrolyzes the bor

« Isolation: Extract the aqueous layer with dichloromethane (3x). Wash the combined organic phases with brine, dry over anhydrous Na2S04, and ci

Protocol B: Catalytic Hydrogenation of Methyl Salicylate
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Causality & Logic: Direct hydrogenation of the aromatic ring of methyl salicylate yields the target cyclohexane derivative. Rhodium on Alumina (Rh/Al:

harsh conditions that can trigger hydrogenolysis (cleavage) of the C-OH bond. Rh/AI203 efficiently saturates the arene at lower temperatures while p

Step-by-Step Procedure:

Preparation: In a high-pressure Parr reactor, dissolve methyl salicylate in methanol.

Catalyst Loading: Add 5 wt% of 5% Rh/AI203 catalyst[13]. Purge the vessel three times with nitrogen gas, followed by three times with hydrogen g
catalyst oxidation.

Pressurization: Pressurize the reactor to 3.74 MPa (approximately 540 psi) with hydrogen[13].

Reaction Monitoring: Agitate the mixture at room temperature for 18 hours. The reaction is self-validating via pressure metrics; cessation of hydrog

Filtration: Vent the hydrogen safely and purge the system with nitrogen. Filter the mixture through a pad of diatomaceous earth (Celite)[13]. Celite t
filter paper and igniting upon exposure to air.

Purification: Concentrate the filtrate under reduced pressure to remove methanol. Purify the residue via Kugelrohr short-path distillation (80-100 °C

Conclusion and Future Trajectories

Methyl 2-hydroxycyclohexanecarboxylate serves as a critical bridge between theoretical stereochemistry and applied industrial chemistry. Its ratio

modeling in fragrance chemistry[9]. Furthermore, its reliable synthesis via chemoselective reduction[11] or catalytic hydrogenation[13] ensures its cor

ingredients (APIs)[10] and advanced biodegradable polymers[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

« 1. ontosight.ai [ontosight.ai]

e 2. 2-Hydroxycyclohexanecarboxylic acid | 609-69-8 | Benchchem [benchchem.com]

« 3. Methyl 2-hydroxycyclohexanecarboxylate | CBH1403 | CID 97999 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ 4. PubChemlLite - Methyl 2-hydroxycyclohexanecarboxylate (C8H1403) [pubchemlite.lcsb.uni.lu]

« 5. methyl 2-hydroxycyclohexane-1-carboxylate 97% | CAS: 2236-11-5 | AChemBlock [achemblock.com]

« 6. cis-Methyl 2-hydroxycyclohexanecarboxylate | CBH1403 | CID 12495767 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 7. chemscene.com [chemscene.com]

e 8. iris.unive.it [iris.unive.it]

» 9. scribd.com [scribd.com]

« 10. Cis-methyl 2-hydroxycyclohexanecarboxylate [myskinrecipes.com]

e 11. What is the major product of the following reaction? ![Given reaction] .. [askfilo.com]

e 12. Gaudin, J. M. (2014) The quest for odorants having salicylate notes. Flavour Fragr J 29. [sciepub.com]
¢ 13. METHYL 4-HYDROXYCYCLOHEXANECARBOXYLATE | 17449-76-2 [chemicalbook.com]

» To cite this document: BenchChem. [Methyl 2-hydroxycyclohexanecarboxylate: Discovery, Synthesis, and Initial Studies]. BenchChem, [2026]. [On
hydroxycyclohexanecarboxylate-discovery-synthesis-and-initial-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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